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Compound of Interest

2,2,11,11-
Compound Name:
Tetradeuteriododecanedioic acid

Cat. No.: B1472726

Disclaimer: No direct Safety Data Sheet (SDS) is available for 2,2,11,11-
tetradeuteriododecanedioic acid. The following information is based on the safety data for its
non-deuterated analog, dodecanedioic acid (CAS No. 693-23-2). The toxicological properties of
the deuterated compound have not been fully investigated. Researchers should handle this
chemical with caution, assuming it presents similar hazards to dodecanedioic acid.

Chemical Identification and Physical Properties
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Property Value

Chemical Name 2,2,11,11-tetradeuteriododecanedioic acid
Synonyms Deuterated Dodecanedioic acid
Molecular Formula C12H18D404

Molecular Weight 234.33 g/mol (approx.)

Appearance White crystalline powder or granules[1][2]
Melting Point 125 - 130 °C (257 - 266 °F)[3]

Boiling Point 245 °C at 13 hPa[4]

Flash Point 230 °C (446 °F)[1]

Autoignition Temperature 390 °C (734 °F)

Water Solubility Insoluble

log Pow (Octanol/Water) 3.2at25°C

Hazard Identification and Classification

This substance is considered hazardous. The primary hazards are irritation to the eyes, skin,
and respiratory tract.

o GHS Classification: Eye Irritation, Category 2A.
» Signal Word: Warning
e Hazard Statements: H319: Causes serious eye irritation.
e Precautionary Statements:
o P264: Wash skin thoroughly after handling.

o P280: Wear eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

NFPA 704 Ratings (for Dodecanedioic Acid):

Category Rating
Health 2
Flammability 1
Reactivity 0

Experimental Protocols

The hazard classifications and safety data presented are derived from standardized tests
performed for regulatory compliance (e.g., OSHA, GHS). Detailed experimental protocols for
these specific tests are not provided in standard safety data sheets. The provided data is based
on the results of these standardized assessments for dodecanedioic acid.

First-Aid Measures

A systematic approach to first aid is crucial in case of exposure.

Immediate Action
Exposure Type
Rinse with water for at least 15 minutes.
M—» Remove contact lenses.
Flush skin with plenty of water for at least 15 minutes. - g Medical Attention
Skin Contact Rem?)ve t():/ontaminated clothing. If irritation persists

Seek immediate medical attention.

»
'

Move to fresh air.
If not breathing, give artificial respiration.

Inhalation

Ingestion Do NOT induce vomiting.

Rinse mouth with water.
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Caption: First-aid workflow following exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops.

e Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Get medical attention immediately.

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are essential to minimize risk.

Safe Handling Procedures Storage Conditions

Wash thoroughly after handling.
Avoid contact with eyes, skin, and clothing.
Minimize dust generation and accumulation.

:

Use with adequate ventilation.

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Keep away from incompatible materials
.g., strong oxidizing agents, reducing agents, bases).

Personal Protective Equipment (PPE)

Safety goggles with side-shields.

Chemical-impermeable gloves.
NIOSH-approved respirator if exposure limits are exceeded.

Click to download full resolution via product page

Caption: Workflow for handling, storage, and PPE.
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» Handling: Avoid all personal contact, including inhalation. Wear protective clothing and use
with adequate ventilation. Minimize dust generation. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Keep away
from incompatible materials such as strong oxidizing agents, reducing agents, and bases.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or
NIOSH (US) standards.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator.

Accidental Release Measures

In the event of a spill, follow a clear and safe cleanup protocol.

@

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Wear appropriate PPE:
- Respirator
- Goggles
- Gloves
- Protective clothing

Prevent spillage from entering drains.
Cover with dry earth, sand, or other
non-combustible material.

Sweep up and place in a suitable,
closed container for disposal.

Clean surfaces thoroughly with water
to remove residual contamination.

Dispose of waste in accordance
with local regulations.

Cleanup Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1472726?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Step-by-step spill cleanup procedure.

Personal Precautions: Use proper personal protective equipment as indicated in Section 5.
Avoid breathing dust and contact with skin and eyes. Ensure adequate ventilation.

Environmental Precautions: Prevent spillage from entering drains.

Methods for Cleaning Up: Sweep up the material and place it in a suitable container for
disposal. Clean the affected area thoroughly with water to remove any residual
contamination. Dispose of all waste and cleanup materials in accordance with regulations.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Emits toxic fumes (carbon oxides) under fire conditions. Dust may form
explosive mixtures with air on intense heating.

Protective Equipment: Wear a self-contained, approved breathing apparatus and full
protective clothing, including eye protection.

Stability and Reactivity

Chemical Stability: Stable under normal temperatures and pressures.
Conditions to Avoid: Dust generation, excess heat, and incompatible materials.
Incompatible Materials: Strong oxidizing agents, reducing agents, and bases.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1472726#2-2-11-11-tetradeuteriododecanedioic-
acid-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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